Cas no 1891497-67-8 (1-(2-bromo-6-fluorophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2-bromo-6-fluorophenyl)methylcyclopropan-1-amine
• CAS No: 1891497-67-8
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 6605474
• PubChem ID: 117361691
• Update Time: 2025-05-25

1-(2-bromo-6-fluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-fluorophenyl)methylcyclopropan-1-amine
• 1-[(2-bromo-6-fluorophenyl)methyl]cyclopropan-1-amine
• EN300-1915138
• 1891497-67-8

• Inchi： 1S/C10H11BrFN/c11-8-2-1-3-9(12)7(8)6-10(13)4-5-10/h1-3H,4-6,13H2
• InChI Key： DTMKEMPBNXFKHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC1(CC1)N)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-6-fluorophenyl)methylcyclopropan-1-amine

1-(2-Bromo-6-fluorophenyl)methylcyclopropan-1-amine (CAS No. 1891497-67-8)

The compound 1-(2-bromo-6-fluorophenyl)methylcyclopropane, also known as CAS No. 1891497-67-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have been extensively studied due to their unique electronic properties and structural rigidity. The presence of bromine and fluorine substituents on the phenyl ring further enhances its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly in the development of novel antibiotics and antiviral agents. The compact structure of cyclopropane rings allows for unique interactions with biological targets, making them valuable in medicinal chemistry. For instance, researchers have explored the use of this compound as a potential lead for designing inhibitors against enzymes involved in bacterial resistance mechanisms.

The synthesis of 1-(2-bromo-6-fluorophenyl)methylcyclopropane involves a multi-step process that typically begins with the preparation of the bromo-fluorophenyl ring followed by its coupling with a cyclopropane moiety. This process often employs transition metal catalysts, such as palladium complexes, to facilitate the coupling reaction under mild conditions. The use of these catalysts not only improves the reaction efficiency but also ensures high selectivity, which is crucial for obtaining the desired product.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various organic synthesis protocols. The presence of electron-withdrawing groups (bromine and fluorine) on the phenyl ring significantly influences its electronic properties, making it an excellent candidate for electrophilic aromatic substitution reactions.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For example, recent research has demonstrated its utility in constructing complex heterocyclic frameworks that are analogous to natural products with potent pharmacological activities. By incorporating this compound into larger molecular architectures, chemists can create molecules with enhanced bioavailability and target specificity.

Another area where this compound has shown potential is in materials science. Its rigid structure and ability to form stable covalent bonds make it a candidate for designing advanced polymers and materials with tailored mechanical properties. Researchers are currently investigating its use as a building block for constructing two-dimensional covalent organic frameworks (COFs), which have applications in gas storage, catalysis, and sensing technologies.

In terms of safety considerations, while this compound is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to minimize exposure risks. It is recommended to store this compound in a cool, dry place away from direct sunlight to ensure stability over extended periods.

The growing interest in cyclopropane-containing compounds has led to increased research activity worldwide. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative applications of this compound across diverse fields such as biotechnology, nanotechnology, and environmental science.

In conclusion, 1-(2-bromo-6-fluorophenyl)methylcyclopropane (CAS No. 1891497-67-8) stands out as a versatile molecule with immense potential in modern chemistry and materials science. Its unique structure, combined with advanced synthetic methodologies, positions it as a key player in driving future innovations across multiple disciplines.